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Compound of Interest

Compound Name: Myristic anhydride

Cat. No.: B554908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Myristic anhydride, also known as tetradecanoic anhydride, is a fatty acid anhydride derived

from myristic acid. It serves as a valuable reagent in organic synthesis, particularly in the fields

of drug delivery, proteomics, and biomaterial science. Its ability to introduce a C14 acyl chain

allows for the modification of molecules to enhance their lipophilicity, membrane-binding

properties, and biological activity. This guide provides a comprehensive overview of the

chemical properties of myristic anhydride, including its physical characteristics, reactivity,

spectral data, and key applications, presented in a format tailored for scientific professionals.

Physicochemical Properties
Myristic anhydride is a white to almost white crystalline solid at room temperature.[1] Its

physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₈H₅₄O₃ [2]

Molecular Weight 438.73 g/mol [2]

CAS Number 626-29-9 [2]

Appearance
White to almost white powder

to crystal

Melting Point 53-55 °C

Boiling Point >250 °C at 10 mmHg

Solubility

Insoluble in water. Soluble in

organic solvents such as

toluene, benzene, ethanol, and

ether.[3][4]

Purity
Typically available in ≥95%

purity.

Spectral Data
The structural identification of myristic anhydride and its reaction products is routinely

accomplished using various spectroscopic techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.scbt.com/p/myristic-anhydride-626-29-9
https://www.scbt.com/p/myristic-anhydride-626-29-9
https://www.scbt.com/p/myristic-anhydride-626-29-9
https://cymitquimica.com/cas/626-29-9/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Palmitic_Anhydride_and_Myristic_Anhydride_in_Chemical_Synthesis.pdf
https://www.benchchem.com/product/b554908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Characteristic Peaks/Shifts

FT-IR (Infrared Spectroscopy)

Characteristic strong C=O stretching vibrations

for the anhydride group are expected around

1818 cm⁻¹ and 1750 cm⁻¹.

¹H NMR (Proton Nuclear Magnetic Resonance)

- δ ~2.46 ppm (triplet, 4H, -CH₂-C=O) - δ ~1.63

ppm (multiplet, 4H, -CH₂-CH₂-C=O) - δ ~1.25

ppm (multiplet, 40H, -(CH₂)₁₀-) - δ ~0.88 ppm

(triplet, 6H, -CH₃)

¹³C NMR (Carbon-13 Nuclear Magnetic

Resonance)

- δ ~168 ppm (C=O) - δ ~34 ppm (-CH₂-C=O) -

δ ~32 ppm (-CH₂) - δ ~29 ppm (-(CH₂)ₙ-) - δ ~25

ppm (-CH₂-CH₂-C=O) - δ ~23 ppm (-CH₂-CH₃) -

δ ~14 ppm (-CH₃)

Mass Spectrometry (MS)

The molecular ion peak [M]⁺ would be observed

at m/z 438.7. Common fragmentation patterns

would involve cleavage of the acyl groups.

Chemical Reactivity and Experimental Protocols
Myristic anhydride is a reactive acylating agent, readily participating in nucleophilic acyl

substitution reactions. Its reactivity is primarily centered around the anhydride functional group.

Hydrolysis
Myristic anhydride reacts with water to form two equivalents of myristic acid. This reaction is

generally slow at room temperature but is accelerated by heat and the presence of acids or

bases.

Experimental Protocol: Hydrolysis of Myristic Anhydride

Materials: Myristic anhydride, deionized water, and a suitable organic solvent (e.g.,

tetrahydrofuran, THF).

Procedure:

Dissolve a known quantity of myristic anhydride in THF in a round-bottom flask.
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Add a stoichiometric excess of deionized water to the solution.

Stir the reaction mixture at room temperature or gently heat to increase the rate of

hydrolysis.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Infrared (IR)

spectroscopy, observing the disappearance of the anhydride peak and the appearance of

the carboxylic acid peak.

Upon completion, the myristic acid can be isolated by removing the solvent under reduced

pressure.

Esterification
Myristic anhydride reacts with alcohols in the presence of a base catalyst, such as 4-

dimethylaminopyridine (DMAP) or triethylamine (Et₃N), to form myristate esters and myristic

acid.[5] This reaction is a common method for introducing the myristoyl group onto molecules

containing hydroxyl functionalities.

Experimental Protocol: Synthesis of a Myristate Ester

Materials: Myristic anhydride, an alcohol, 4-dimethylaminopyridine (DMAP, catalytic

amount), and a dry aprotic solvent (e.g., dichloromethane, CH₂Cl₂).

Procedure:

Dissolve the alcohol in dry CH₂Cl₂ in a round-bottom flask under an inert atmosphere

(e.g., nitrogen or argon).

Add a catalytic amount of DMAP to the solution.

In a separate flask, dissolve myristic anhydride (typically 1.0-1.2 equivalents) in dry

CH₂Cl₂.

Add the myristic anhydride solution dropwise to the alcohol solution at 0 °C.

Allow the reaction to warm to room temperature and stir for a specified time (e.g., 4-12

hours), monitoring the reaction by TLC.[5]
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Upon completion, the reaction mixture is typically washed with aqueous solutions (e.g.,

dilute HCl, saturated NaHCO₃, and brine) to remove unreacted starting materials and

byproducts.

The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent

is removed under reduced pressure to yield the crude ester, which can be further purified

by column chromatography.

Amidation
Myristic anhydride reacts with primary and secondary amines to form N-substituted

myristamides and myristic acid. This reaction is a key step in the N-myristoylation of peptides.

[6]

Experimental Protocol: N-Myristoylation of a Peptide

Materials: Myristic anhydride, a peptide with a free N-terminal amine, a base (e.g.,

triethylamine, Et₃N), and a suitable solvent (e.g., dichloromethane, CH₂Cl₂).

Procedure:

Dissolve the peptide in the chosen solvent.

Add a slight excess of a base, such as triethylamine (typically 2 equivalents), to

deprotonate the N-terminal ammonium salt.[5]

Add myristic anhydride (typically 1.0-1.2 equivalents) to the reaction mixture.

Stir the reaction at room temperature for a designated period, monitoring for completion by

HPLC or mass spectrometry.

The resulting N-myristoylated peptide can be purified using standard peptide purification

techniques, such as reverse-phase HPLC.

Stability and Storage
Myristic anhydride is sensitive to moisture and should be stored in a tightly sealed container

in a cool, dry place under an inert atmosphere to prevent hydrolysis. For long-term storage,
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temperatures below 15°C are recommended.

Applications in Research and Development
Myristic anhydride's primary utility lies in its ability to introduce the myristoyl group into

various molecules, thereby modifying their properties for specific applications.

Drug Delivery: Myristoylation can increase the lipophilicity of drugs, enhancing their ability to

cross cell membranes and improving their pharmacokinetic profiles.

Proteomics and Cell Biology: It is used for the N-myristoylation of peptides and proteins, a

crucial post-translational modification that can influence protein localization, function, and

interaction with membranes.[7]

Biomaterials: The incorporation of myristoyl chains into polymers can alter their physical

properties, such as hydrophobicity and self-assembly characteristics.[6]

Cationic Lipid Synthesis: Myristic anhydride is a key reagent in the synthesis of cationic

lipids, which are important components of non-viral gene delivery systems.[5]

Visualizing Synthetic Workflows
The following diagrams, generated using the DOT language, illustrate common experimental

workflows involving myristic anhydride.
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Caption: Workflow for the N-myristoylation of a peptide.
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Caption: Synthesis of a cationic lipid using myristic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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